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Compound of Interest

Compound Name: 2-Amino-4-bromo-6-fluorophenol

Cat. No.: B112152 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of 2-Amino-4-bromo-6-fluorophenol, a
halogenated aromatic compound with potential applications in pharmaceutical and chemical

research. This document is intended for researchers, scientists, and drug development

professionals, offering a consolidated resource on its commercial availability, chemical

properties, and potential synthetic routes.

Commercial Availability
2-Amino-4-bromo-6-fluorophenol (CAS No. 182499-89-4) is available from a number of

commercial suppliers. While a comprehensive technical data sheet with extensive experimental

data is not readily available from all vendors, many can provide a Certificate of Analysis (CoA)

upon request. Key suppliers are listed below.
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Supplier Website Available Documentation

Alachem Co., Ltd. --INVALID-LINK--
CoA, SDS, Route of Synthesis,

Method of Analysis[1]

Halochem --INVALID-LINK--
CoA, NMR, MSDS, HPLC,

GC[2]

BLD Pharm --INVALID-LINK-- ---

CATO Reference Materials --INVALID-LINK-- CoA (by lot number)[3]

CymitQuimica --INVALID-LINK-- ---

Key Organics --INVALID-LINK-- SDS[4]

ECHO CHEMICAL CO., LTD. --INVALID-LINK-- ---

Echemi --INVALID-LINK-- SDS[5]

Physicochemical Properties
Below is a summary of the key physicochemical properties of 2-Amino-4-bromo-6-
fluorophenol. This data is compiled from various supplier and database entries.

Property Value Source

CAS Number 182499-89-4 Multiple

Molecular Formula C₆H₅BrFNO Alachem Co., Ltd.[1]

Molecular Weight 206.01 g/mol Alachem Co., Ltd.[1]

Purity ≥98% Halochem[2]

Storage
Keep in dark place, inert

atmosphere, room temperature
BLD Pharm[6]

Synthesis and Experimental Protocols
A detailed, peer-reviewed experimental protocol for the synthesis of 2-Amino-4-bromo-6-
fluorophenol is not readily available in the public domain. However, a plausible synthetic route
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can be inferred from the patent literature describing the preparation of its nitro precursor, 2-

bromo-4-fluoro-6-nitrophenol. The synthesis would likely involve a two-step process: nitration of

a commercially available starting material followed by reduction of the nitro group.

Proposed Synthetic Workflow
The following diagram outlines a potential synthetic pathway for 2-Amino-4-bromo-6-
fluorophenol.

Step 1: Nitration

Step 2: Reduction

2-Bromo-4-fluorophenol

2-Bromo-4-fluoro-6-nitrophenol

  Chloroform, 40-80°C

Mixed Acid (H2SO4/HNO3)

2-Amino-4-bromo-6-fluorophenol

 e.g., H2/Pd-C or SnCl2/HCl

Reducing Agent

Click to download full resolution via product page

Caption: Proposed synthesis of 2-Amino-4-bromo-6-fluorophenol.

Experimental Details (Hypothetical)
Step 1: Synthesis of 2-bromo-4-fluoro-6-nitrophenol (Based on CN103724206A)[7]

Reactants: 2-bromo-4-fluorophenol, Chloroform, Mixed acid (Sulfuric acid and Nitric acid).

Procedure: 2-bromo-4-fluorophenol is dissolved in chloroform. A mixed acid solution of

sulfuric acid and nitric acid is added dropwise at room temperature. The reaction mixture is

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b112152?utm_src=pdf-body
https://www.benchchem.com/product/b112152?utm_src=pdf-body
https://www.benchchem.com/product/b112152?utm_src=pdf-body-img
https://www.benchchem.com/product/b112152?utm_src=pdf-body
https://patents.google.com/patent/CN103724206A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


then heated to 40-80°C and stirred for a specified time.

Workup: The organic phase is washed with water, and the solvent is evaporated to yield the

crude 2-bromo-4-fluoro-6-nitrophenol.

Step 2: Reduction of 2-bromo-4-fluoro-6-nitrophenol

Reactants: 2-bromo-4-fluoro-6-nitrophenol, a suitable reducing agent (e.g., H₂ over

Palladium on carbon, or Tin(II) chloride in hydrochloric acid).

Procedure: The nitro compound is dissolved in an appropriate solvent (e.g., ethanol or ethyl

acetate for catalytic hydrogenation, or concentrated HCl for SnCl₂ reduction). The reducing

agent is added, and the reaction is stirred at room temperature or with gentle heating until

the starting material is consumed (monitored by TLC).

Workup: The workup procedure would depend on the reducing agent used. For catalytic

hydrogenation, the catalyst is filtered off, and the solvent is evaporated. For SnCl₂ reduction,

the reaction is typically basified to precipitate the tin salts, which are then filtered off. The

product is then extracted with an organic solvent. The crude product would likely require

purification by recrystallization or column chromatography.

Applications in Research and Development
Halogenated aminophenols are valuable building blocks in medicinal chemistry and materials

science. While specific applications for 2-Amino-4-bromo-6-fluorophenol are not extensively

documented in peer-reviewed literature, related compounds are known to be precursors for:

Enzyme Inhibitors: The aminophenol scaffold can be elaborated to synthesize inhibitors of

various enzymes.

Anticancer Agents: Many small-molecule kinase inhibitors and other anticancer drugs

contain substituted aniline or phenol cores.

Agrochemicals: This class of compounds can serve as a starting point for the synthesis of

novel herbicides and fungicides.

Signaling Pathways and Biological Activity
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Currently, there is no publicly available scientific literature detailing the specific biological

activity of 2-Amino-4-bromo-6-fluorophenol or its involvement in any signaling pathways.

Research on structurally similar bromophenol derivatives suggests potential for antibacterial

and anticancer activities, but this has not been confirmed for this specific molecule. Further

investigation is required to elucidate its biological function.

Safety Information
A Safety Data Sheet (SDS) for 2-Amino-4-bromo-6-fluorophenol is available from Echemi.[5]

Key safety precautions include:

Handling in a well-ventilated area.

Wearing suitable protective clothing, including gloves and safety goggles.

Avoiding the formation of dust and aerosols.

Storing in a tightly closed container in a dry, cool, and well-ventilated place.

For detailed safety information, please refer to the supplier's SDS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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